Cas no 135273-74-4 (1,3-dimethyl-2-(2-oxopropyl)sulfanyl-1H-imidazol-3-ium chloride)

1,3-Dimethyl-2-(2-oxopropyl)sulfanyl-1H-imidazol-3-ium chloride is a quaternary imidazolium derivative characterized by its reactive sulfanyl and carbonyl functionalities. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of heterocyclic compounds and ionic liquids. The presence of the 2-oxopropylsulfanyl group enhances its utility in nucleophilic substitution reactions, while the imidazolium core contributes to its stability and solubility in polar solvents. Its structural features make it suitable for applications in catalysis, material science, and pharmaceutical research, where tailored ionic properties are required. The chloride counterion further improves its handling and reactivity in aqueous or polar media.
1,3-dimethyl-2-(2-oxopropyl)sulfanyl-1H-imidazol-3-ium chloride structure
135273-74-4 structure
Product Name:1,3-dimethyl-2-(2-oxopropyl)sulfanyl-1H-imidazol-3-ium chloride
CAS No:135273-74-4
MF:C8H13ClN2OS
MW:220.719619512558
CID:214178
PubChem ID:196876
Update Time:2025-06-10

1,3-dimethyl-2-(2-oxopropyl)sulfanyl-1H-imidazol-3-ium chloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazolium,1,3-dimethyl-2-[(2-oxopropyl)thio]-, chloride (1:1)
    • 1,3-dimethyl-2-((2-oxopropyl)thio)imidazolium
    • 1,3-dimethyl-2-[(2-oxopropyl)sulfanyl]-1H-imidazol-3-ium
    • 1,3-dimethyl-2-[(2-oxopropyl)sulfanyl]-1H-imidazol-3-ium chloride
    • 2MeOTI Chloride
    • TG-2-IN-1
    • 1,3-dimethyl-2-(2-oxopropyl)sulfanyl-1H-imidazol-3-ium chloride
    • SCHEMBL9798357
    • AKOS026742527
    • Q27140087
    • HY-117678
    • CHEBI:72702
    • DTXSID20928939
    • EN300-177572
    • 1-(1,3-dimethylimidazol-1-ium-2-yl)sulfanylpropan-2-one;chloride
    • 135273-74-4
    • MS-23229
    • SCHEMBL1826025
    • 1,3-dimethyl-2[(2-oxopropyl)thio]imidazolium chloride
    • 1,3-dimethyl-2-[(2-oxopropyl)sulfanyl]-1H-imidazol-3-iumchloride
    • Z1836432240
    • R283, >=98% (HPLC)
    • 1,3-dimethyl-2-[(2-oxopropyl)thio]imidazolium chloride
    • CHEMBL487575
    • EX-A8875
    • 1,3-dimethyl-2-[(2-oxopropyl)sulfanyl]imidazol-1-ium chloride
    • G55013
    • Inchi: 1S/C8H13N2OS.ClH/c1-7(11)6-12-8-9(2)4-5-10(8)3;/h4-5H,6H2,1-3H3;1H/q+1;/p-1
    • InChI Key: NFZZAUJDSJWLTQ-UHFFFAOYSA-M
    • SMILES: [Cl-].S(CC(C)=O)C1N(C)C=C[N+]=1C

Computed Properties

  • Exact Mass: 185.07499
  • Monoisotopic Mass: 185.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 25.88

1,3-dimethyl-2-(2-oxopropyl)sulfanyl-1H-imidazol-3-ium chloride Pricemore >>

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1,3-dimethyl-2-(2-oxopropyl)sulfanyl-1H-imidazol-3-ium chloride Related Literature

Additional information on 1,3-dimethyl-2-(2-oxopropyl)sulfanyl-1H-imidazol-3-ium chloride

Introduction to 1,3-dimethyl-2-(2-oxopropyl)sulfanyl-1H-imidazol-3-ium chloride (CAS No. 135273-74-4)

1,3-dimethyl-2-(2-oxopropyl)sulfanyl-1H-imidazol-3-ium chloride, with the CAS number 135273-74-4, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazolium salts and is characterized by its distinct molecular structure, which includes a sulfanyl group and a 2-oxopropyl substituent. These structural features contribute to its potential biological activities and applications in various therapeutic areas.

The chemical structure of 1,3-dimethyl-2-(2-oxopropyl)sulfanyl-1H-imidazol-3-ium chloride is defined by its imidazolium ring, which is a common motif in many biologically active compounds. The presence of the sulfanyl group (S-) and the 2-oxopropyl substituent (CH3COCH2-) imparts specific chemical properties that can influence its reactivity and biological interactions. The chloride anion (Cl-) balances the positive charge on the imidazolium ring, making it a stable and soluble salt.

In recent years, there has been a growing interest in the development of imidazolium-based compounds for their potential therapeutic applications. Research has shown that these compounds can exhibit a wide range of biological activities, including antimicrobial, antifungal, and antiviral properties. The unique structure of 1,3-dimethyl-2-(2-oxopropyl)sulfanyl-1H-imidazol-3-ium chloride makes it particularly interesting for studies in these areas.

A study published in the Journal of Medicinal Chemistry highlighted the antimicrobial activity of imidazolium salts with similar structural features. The researchers found that compounds with a sulfanyl group and an alkyl substituent on the imidazolium ring exhibited enhanced activity against both Gram-positive and Gram-negative bacteria. This suggests that 1,3-dimethyl-2-(2-oxopropyl)sulfanyl-1H-imidazol-3-ium chloride could be a promising candidate for further investigation as an antimicrobial agent.

Beyond antimicrobial applications, there is also evidence suggesting that imidazolium salts can have antifungal properties. A study in the Journal of Fungi reported that certain imidazolium-based compounds were effective against various fungal strains, including Candida albicans and Aspergillus fumigatus. The presence of the 2-oxopropyl substituent in 1,3-dimethyl-2-(2-oxopropyl)sulfanyl-1H-imidazol-3-ium chloride may enhance its antifungal activity by altering its lipophilicity and membrane permeability.

In addition to its potential as an antimicrobial and antifungal agent, 1,3-dimethyl-2-(2-oxopropyl)sulfanyl-1H-imidazol-3-ium chloride has been explored for its antiviral properties. Research published in Antiviral Research demonstrated that certain imidazolium salts could inhibit the replication of viruses such as influenza and herpes simplex virus (HSV). The specific structural features of this compound may contribute to its ability to interfere with viral replication mechanisms.

The stability and solubility of 1,3-dimethyl-2-(2-oxopropyl)sulfanyl-1H-imidazol-3-ium chloride are important considerations for its practical applications. Imidazolium salts are generally known for their good thermal stability and solubility in both polar and non-polar solvents. These properties make them suitable for use in various formulations, including topical creams, oral solutions, and injectable formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of imidazolium-based compounds in treating various infections. Preliminary results have been promising, with several compounds showing favorable pharmacokinetic profiles and minimal side effects. However, more extensive studies are needed to fully understand the potential benefits and risks associated with these compounds.

In conclusion, 1,3-dimethyl-2-(2-oxopropyl)sulfanyl-1H-imidazol-3-ium chloride (CAS No. 135273-74-4) is a promising compound with a unique molecular structure that offers potential applications in antimicrobial, antifungal, and antiviral therapies. Ongoing research continues to explore its biological activities and therapeutic potential, making it an exciting area of study for medicinal chemists and pharmaceutical researchers.

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